Cas no 61363-96-0 (Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester)
61363-96-0 structure
Product Name:Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester
CAS No:61363-96-0
MF:C8H11ClO3
MW:190.624141931534
CID:482264
PubChem ID:12355052
Update Time:2025-04-19
Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester
- but-3-enyl 2-chloro-3-oxobutanoate
- DTXSID10493661
- 61363-96-0
- But-3-en-1-yl 2-chloro-3-oxobutanoate
-
- Inchi: 1S/C8H11ClO3/c1-3-4-5-12-8(11)7(9)6(2)10/h3,7H,1,4-5H2,2H3
- InChI Key: OUTRESZNHQKXJR-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)C(=O)OCCC=C
Computed Properties
- Exact Mass: 190.03973
- Monoisotopic Mass: 190.0396719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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